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Compound of Interest

Compound Name: Octenyl succinic anhydride

Cat. No.: B1598855 Get Quote

This technical guide provides a comprehensive overview of octenyl succinic anhydride
(OSA), a significant chemical intermediate, particularly in the modification of polysaccharides.

This document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identity, properties, synthesis protocols, and

applications.

Core Chemical Identifiers
Octenyl succinic anhydride is a derivative of succinic anhydride featuring an eight-carbon

alkenyl chain. This modification imparts amphiphilic properties, enabling it to act as an effective

surfactant and emulsifier.[1] The position of the double bond in the octenyl group can vary,

leading to different isomers. The most common CAS numbers and the molecular formula are

summarized below.
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Identifier Value

Molecular Formula C₁₂H₁₈O₃

Molecular Weight 210.27 g/mol

CAS Number (General, mixture of isomers) 26680-54-6

CAS Number (2-Octenyl succinic anhydride) 42482-06-4

CAS Number (1-Octenyl succinic anhydride) 7757-96-2

Physicochemical Properties
OSA is typically a clear, colorless to pale yellow liquid.[1][2] Its properties make it suitable for a

range of industrial applications, primarily as a modifying agent for starches and other natural

polymers.

Property Value

Appearance Clear, colorless to yellow liquid

Density ~1 g/mL at 25 °C

Boiling Point 168 °C at 10 mm Hg

Melting Point 8-12 °C

Flash Point >230 °F

Solubility Low solubility in water

Synthesis and Reaction Mechanism
Octenyl succinic anhydride is synthesized through the reaction of maleic anhydride with an

octene isomer. The reaction involves an "ene" reaction mechanism. The primary application of

OSA is in the chemical modification of starches, a process known as esterification.

Reaction with Starch
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The esterification of starch with OSA is typically carried out in an aqueous slurry under alkaline

conditions (pH 8-9).[3][4] The hydroxyl groups on the glucose units of the starch molecule act

as nucleophiles, attacking the anhydride ring of OSA. This results in the formation of an ester

linkage, covalently bonding the hydrophobic octenyl succinate group to the hydrophilic starch

backbone.[5] This modification imparts an amphiphilic character to the starch, allowing it to

function as an emulsifier and stabilizer.[3][5]

The logical flow of how OSA modification alters starch properties is outlined in the diagram

below.

Native Starch
(Hydrophilic)

OSA-Modified Starch
(Amphiphilic)

Esterification Reaction

Octenyl Succinic Anhydride
(Hydrophobic tail, Reactive anhydride head)

Enhanced PropertiesLeads to

Click to download full resolution via product page

Caption: Logical diagram illustrating the transformation of native starch into an amphiphilic

molecule with enhanced properties through esterification with OSA.

Experimental Protocols
The following sections detail common experimental procedures for the synthesis of OSA-

modified starch.

Preparation of OSA-Modified Starch (Aqueous Slurry
Method)
This protocol is a widely used method for the esterification of starch with OSA.

Materials:

Native starch (e.g., corn, rice, potato)
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Octenyl succinic anhydride (OSA)

Sodium hydroxide (NaOH) solution (3%)

Hydrochloric acid (HCl) solution (3%)

Distilled water

Ethanol (70%)

Procedure:

Prepare a starch slurry by suspending a specific amount of dry starch (e.g., 30 g) in distilled

water. The concentration of the slurry can be optimized, for example, 36.8% (w/w).[4]

Adjust the pH of the slurry to a desired alkaline level (e.g., pH 8.4) using a 3% NaOH

solution.[4]

While maintaining the reaction temperature (e.g., 33.4 °C), slowly add a predetermined

amount of OSA (e.g., 3% based on starch weight) to the slurry over a period of 2 hours with

continuous agitation.[4]

Continue the reaction for a specified duration (e.g., 4 hours), maintaining the pH by adding

NaOH solution as needed.[4]

After the reaction is complete, neutralize the slurry to pH 6.5 with a 3% HCl solution.[4]

Centrifuge the mixture to collect the modified starch.

Wash the product twice with distilled water and twice with 70% aqueous ethanol to remove

unreacted reagents.[4]

Dry the purified OSA-modified starch in an oven at 40 °C for 24 hours.[4]

Sieve the dried product to obtain a fine powder.[4]

The workflow for this experimental protocol is visualized in the following diagram.
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Caption: Workflow diagram for the synthesis of OSA-modified starch using the aqueous slurry

method.

Applications in Research and Drug Development
The amphiphilic nature of OSA-modified starches makes them valuable in various applications,

including the food and pharmaceutical industries.

Emulsifiers and Stabilizers: OSA-modified starches are used to stabilize oil-in-water

emulsions, preventing phase separation in products like sauces, dressings, and beverages.

[6]

Encapsulation: They are effective materials for encapsulating hydrophobic active ingredients,

protecting them from degradation and improving their dispersibility in aqueous systems.[5]

Drug Delivery: In pharmaceuticals, OSA-modified starches can be used as excipients to

facilitate the controlled release of drugs and enhance the stability and bioavailability of

formulations.[6] They can improve the compressibility and dissolution of tablets.[6]

Safety and Handling
Octenyl succinic anhydride is classified as a skin and eye irritant and may cause an allergic

skin reaction.[7] Appropriate personal protective equipment, including gloves, safety glasses,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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